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A deep dive into the socioeconomic fabric of Brazil's capitals reveals a landscape of stark
contrasts. This comparative guide dissects key indicators of inequality, placing Teresina, the
capital of Piaui, in context with its counterparts across the nation. By examining data on income
distribution, education, and healthcare, a clearer picture emerges of the challenges and
disparities that define urban life in Brazil.

Recent analyses underscore the persistent chasm between the affluent and the impoverished
in Brazilian cities. While national efforts have been made to mitigate these gaps, the reality on
the ground, particularly in capitals like Teresina, showcases the multifaceted nature of
socioeconomic inequality. This guide synthesizes quantitative data from leading Brazilian
research institutions to provide an objective comparison for researchers, scientists, and
development professionals.

The Landscape of Inequality: A Comparative
Overview

A comprehensive 2023 study by the Sustainable Cities Institute, titled "Mapa da Desigualdade
entre as Capitais" (Inequality Map of the Capitals), provides a crucial framework for this
analysis. The study evaluates all 26 state capitals based on 40 socioeconomic indicators. In
this ranking, Teresina appears in the middle tier, signaling a complex reality of both progress
and persistent challenges when compared to other urban centers.

Income and Wealth: The Gini Index and Beyond
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The Gini index, a primary measure of income inequality, reveals significant disparities across
Brazil's capitals. While a consolidated table for all capitals from a single recent source is not
readily available, data from the Brazilian Institute of Geography and Statistics (IBGE) and other
studies consistently place capitals from the Northeast region, including Teresina, as having
higher levels of inequality compared to those in the South and Southeast.

Table 1: Comparative Socioeconomic Indicators for Selected Brazilian Capitals
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. Teresina Florianépoli Salvador Sdo Paulo Porto Velho

Indicator
(PI) s (SC) (BA) (SP) (RO)

Overall
Inequality 14th 2nd 17th 5th 26th
Ranking
Population
Below Not specified Not specified Not specified

Poverty Line
(%)

in top/bottom

1% (Best)

11% (Worst)

in top/bottom

in top/bottom

Child
B Not specified Not specified Not specified
Malnutrition 0.44% (Best) ) 4% (Worst) ) )
%) in top/bottom in top/bottom in top/bottom
0
Access to
Basic Data not Data not
o N 99.7% N 100% 5.8% (Worst)
Sanitation specified specified
(%)
Doctors per
1,000 4.33 10.48 5.51 6.80 2.45
Inhabitants
) ~97.3%
Literacy Rate  ~82.8% ~97.8%
(State of Data not . Data not
(Age 15+) (State of - (State of Séo -~
o Santa specified specified
(%) Piaui) ) Paulo)
Catarina)
Average 10.1 (State of
8.4 (State of Data not 10.8 (State of  Data not
Years of o Santa -~ -
] Piaui) ) specified Séo Paulo) specified
Schooling Catarina)

Note: Data is compiled from the "Mapa da Desigualdade entre as Capitais" (2023) by the
Instituto Cidades Sustentaveis, the Federal Council of Medicine (2023), and the IBGE (2022).
State-level data for education is used as a proxy where capital-specific data was not available
in the immediate sources.
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Educational Divides

Access to and quality of education are fundamental pillars of socioeconomic development, and
here too, the disparities between Brazilian capitals are evident. Floriandpolis stands out with
the lowest percentage of its population having less than a primary education. Conversely,
capitals in the North and Northeast regions tend to have lower literacy rates and fewer average
years of schooling. While Teresina has made strides in improving educational outcomes, as a
state, Piaui's literacy rate and average years of schooling are lower than the national average.

[1]

Healthcare Accessibility

The availability of healthcare professionals is a critical indicator of public health infrastructure.
Data from the Federal Council of Medicine reveals a significant concentration of doctors in the
capitals of the South and Southeast. Floriandpolis, for instance, boasts a high ratio of doctors
per inhabitant. Teresina's ratio is moderate, while capitals in the North, such as Porto Velho,
face a more severe shortage of medical professionals.

Another crucial aspect of public health is access to basic sanitation. Here, the contrast is
particularly stark. While Sdo Paulo reports 100% of its population with access to sanitation,
Porto Velho languishes at a mere 5.8%.[2] This disparity in fundamental infrastructure has
profound implications for public health outcomes.

Methodological Notes

The data presented in this guide is sourced from reputable Brazilian institutions, each with its
own robust methodologies.

e "Mapa da Desigualdade entre as Capitais" (Instituto Cidades Sustentaveis): This study
compiles 40 indicators from official public sources such as the Brazilian Institute of
Geography and Statistics (IBGE) and the public health data system, DATASUS. The
methodology is inspired by the "Map of Inequality of the City of Sdo Paulo" and aims to
provide a comprehensive overview of social well-being across the capitals.[3]

» Brazilian Institute of Geography and Statistics (IBGE): The IBGE is Brazil's primary provider
of official statistics. Data on literacy, sanitation, and income are collected through large-scale
national surveys such as the Demographic Census and the National Continuous Household
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Sample Survey (PNAD Continua). These surveys employ complex sampling techniques to
ensure national and regional representativeness.

o DATASUS: This is the informatics department of Brazil's Unified Health System (SUS). It
collects and disseminates a wide range of health-related data, including information on
healthcare infrastructure, disease prevalence, and access to services.

» Federal Council of Medicine (CFM): The CFM is the regulatory body for physicians in Brazil.
Their data on the number of doctors per inhabitant is based on professional registration
records.

Visualizing the Factors of Inequality

The following diagram illustrates the interconnected factors that contribute to socioeconomic
inequality in Brazilian capitals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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